

The Toxicological Profile of C-Nitroso Compounds: An In-depth Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4-Nitrosoantipyrine

CAS No.: 885-11-0

Cat. No.: B043216

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

C-nitroso compounds, characterized by the presence of a nitroso group ($-N=O$) attached to a carbon atom, represent a class of highly reactive molecules with significant toxicological implications. Often formed as metabolic intermediates of nitroaromatic compounds or aromatic amines, their inherent electrophilicity drives interactions with biological nucleophiles, leading to a spectrum of adverse effects, including cytotoxicity, immunotoxicity, and, most notably, genotoxicity and carcinogenicity. This technical guide provides a comprehensive overview of the toxicological profile of C-nitroso compounds, delving into their chemical properties, mechanisms of metabolic activation and detoxification, and the methodologies employed for their toxicological assessment. By synthesizing current scientific understanding with practical, field-proven insights, this document aims to equip researchers, scientists, and drug development professionals with the critical knowledge required to evaluate and mitigate the risks associated with these compounds.

Introduction: The Chemistry and Biological Relevance of C-Nitroso Compounds

C-nitroso compounds are a fascinating yet concerning class of molecules. Their chemical behavior is dominated by the electrophilic nature of the nitrogen atom in the nitroso group, making them prone to nucleophilic attack.^[1] This reactivity is central to their biological effects. A key characteristic of many C-nitroso compounds, particularly nitrosoarenes, is their existence in a monomer-dimer equilibrium. The monomeric form, typically blue or green, is the reactive species, while the dimeric azodioxy form, often colorless or pale yellow, is less reactive. This equilibrium can be influenced by factors such as temperature, concentration, and the electronic properties of substituents on the aromatic ring.^[1]

In biological systems, C-nitroso compounds are not typically encountered as primary environmental contaminants but rather as transient, reactive intermediates. They are formed through two primary metabolic pathways: the reduction of nitroaromatic compounds and the oxidation of aromatic amines and their derivatives.^[1] Given the widespread use of nitroaromatics and aromatic amines in pharmaceuticals, dyes, pesticides, and industrial chemicals, the potential for in vivo formation of C-nitroso intermediates is a significant concern in toxicology and drug development.^[1]

Mechanisms of Toxicity: A Cascade of Cellular Damage

The toxicity of C-nitroso compounds is multi-faceted, stemming from their high reactivity towards cellular macromolecules. The primary mechanisms of toxicity include direct cytotoxicity, and more insidiously, genotoxicity leading to carcinogenicity.

Metabolic Activation: The Genesis of a Toxin


The conversion of relatively inert parent compounds into highly reactive C-nitroso species is a process known as metabolic activation. This bioactivation is a critical initiating event in their toxicity.

2.1.1. Role of Cytochrome P450 Enzymes

The cytochrome P450 (CYP) superfamily of enzymes, primarily located in the liver, plays a central role in the metabolism of a vast array of xenobiotics. Specific CYP isozymes, such as CYP2E1, are known to be involved in the metabolic pathways that can lead to the formation of C-nitroso compounds.[2][3] For instance, the reduction of nitrobenzene to nitrosobenzene is a key activation step.[4] Similarly, the N-oxidation of aromatic amines can yield N-hydroxylamine intermediates, which are then further oxidized to the corresponding C-nitroso derivatives.[2][5]

The following diagram illustrates the general pathway of metabolic activation of a nitroaromatic compound to a reactive C-nitroso intermediate.

Metabolic activation of nitroaromatics to C-nitroso compounds.



[Click to download full resolution via product page](#)

Caption: Metabolic activation of nitroaromatics to C-nitroso compounds.

Genotoxicity and Carcinogenicity: The Ultimate Adverse Outcome

The paramount toxicological concern with C-nitroso compounds is their ability to damage DNA, leading to mutations and potentially cancer. Their electrophilic nature allows them to react with nucleophilic sites on DNA bases, forming covalent adducts. These DNA adducts can disrupt the normal processes of DNA replication and transcription, leading to mutations if not repaired.^[1] The accumulation of such mutations in critical genes, such as proto-oncogenes and tumor suppressor genes, is a key step in chemical carcinogenesis.

While C-nitroso compounds themselves are of concern, the broader class of nitroso compounds, particularly N-nitrosamines, are well-established mutagens and carcinogens.^{[4][6]} The principles of their genotoxicity, involving metabolic activation to alkylating agents that form DNA adducts, are highly relevant to understanding the risks posed by C-nitroso compounds.

Cytotoxicity and Other Toxic Effects

Beyond genotoxicity, C-nitroso compounds can exert direct cytotoxic effects. Their reactivity with cellular nucleophiles extends to proteins, where they can form adducts with amino acid residues such as cysteine.^[1] This can lead to enzyme inhibition, disruption of cellular signaling pathways, and ultimately, cell death.

Furthermore, the metabolic cycling between nitrosoaromatics and their corresponding N-hydroxylamines can generate reactive oxygen species (ROS), leading to oxidative stress. This oxidative stress can damage lipids, proteins, and DNA, contributing to the overall cytotoxicity of these compounds. A notable example is the ability of nitrobenzene metabolites to induce methemoglobinemia, where the iron in hemoglobin is oxidized, impairing its ability to transport oxygen.^{[7][8][9]}


Detoxification Pathways: The Body's Defense Mechanisms

Cells possess a range of enzymatic and non-enzymatic systems to defend against reactive electrophiles like C-nitroso compounds. These detoxification pathways aim to convert the toxic intermediates into more water-soluble, less reactive metabolites that can be readily excreted.

Glutathione Conjugation

A primary route of detoxification for electrophilic compounds is conjugation with glutathione (GSH), a tripeptide that is abundant in most cells. This reaction is often catalyzed by a family of enzymes known as glutathione S-transferases (GSTs).[10][11][12][13] GSTs facilitate the nucleophilic attack of the thiol group of GSH on the electrophilic C-nitroso compound, forming a stable conjugate.[10][11][12] This conjugate is then further metabolized and excreted from the body.[11]

Glutathione conjugation of C-nitroso compounds.



[Click to download full resolution via product page](#)

Caption: Glutathione conjugation of C-nitroso compounds.

Toxicological Assessment of C-Nitroso Compounds: A Methodological Approach

A robust toxicological assessment of C-nitroso compounds and their precursors is essential for risk assessment and regulatory purposes. This involves a battery of in vitro and in vivo assays designed to evaluate their potential for cytotoxicity, genotoxicity, and carcinogenicity.

In Vitro Cytotoxicity Assays

Initial screening for the toxic potential of a compound often begins with in vitro cytotoxicity assays. These assays provide a rapid and cost-effective means of assessing the concentration at which a compound causes cell death.

Table 1: Common In Vitro Cytotoxicity Assays

Assay	Principle	Endpoint Measured
MTT Assay	Reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in viable cells. [14] [15] [16]	Colorimetric measurement of formazan, proportional to the number of metabolically active cells.
LDH Release Assay	Measurement of lactate dehydrogenase (LDH) released from damaged cells into the culture medium.	Enzymatic activity of LDH, indicating loss of cell membrane integrity.
Neutral Red Uptake Assay	Uptake and accumulation of the neutral red dye in the lysosomes of viable cells.	Colorimetric measurement of extracted dye, proportional to the number of viable cells.

Experimental Protocol: MTT Assay for Cytotoxicity

- **Cell Seeding:** Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
- **Compound Exposure:** Treat the cells with a range of concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours). Include appropriate vehicle controls.
- **MTT Addition:** Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.[\[15\]](#)

- **Formazan Solubilization:** Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[\[14\]](#)
- **Absorbance Measurement:** Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.[\[16\]](#)
- **Data Analysis:** Calculate cell viability as a percentage of the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Genotoxicity Assays

Given the primary concern of mutagenicity and carcinogenicity, genotoxicity assays are a cornerstone of the toxicological evaluation of C-nitroso compounds.

4.2.1. Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a chemical. [\[9\]](#)[\[17\]](#)[\[18\]](#)[\[19\]](#) It utilizes several strains of *Salmonella typhimurium* and *Escherichia coli* that are auxotrophic for an amino acid (e.g., histidine) due to a mutation in the gene responsible for its synthesis. The assay measures the ability of a test compound to cause a reverse mutation, restoring the bacteria's ability to synthesize the amino acid and grow on a minimal medium.[\[17\]](#)
[\[19\]](#)

Experimental Protocol: Ames Test (OECD 471)

- **Strain Selection:** Use a standard set of tester strains (e.g., *S. typhimurium* TA98, TA100, TA1535, TA1537, and *E. coli* WP2 *uvrA*) to detect different types of mutations.[\[9\]](#)
- **Metabolic Activation:** Conduct the assay both with and without an exogenous metabolic activation system (S9 fraction from the liver of induced rodents) to detect compounds that require bioactivation to become mutagenic.[\[18\]](#)
- **Exposure:** Expose the bacterial strains to a range of concentrations of the test compound using either the plate incorporation or pre-incubation method.[\[9\]](#)
- **Incubation:** Incubate the plates at 37°C for 48-72 hours.
- **Scoring:** Count the number of revertant colonies on each plate.


- **Data Analysis:** A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies that is at least two- to three-fold higher than the solvent control.[18]

4.2.2. In Vitro Micronucleus Assay

The in vitro micronucleus assay (OECD 487) is used to detect chromosomal damage.[7][20][21][22][23] Micronuclei are small, extranuclear bodies that contain chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis. An increase in the frequency of micronucleated cells indicates that the test compound is either a clastogen (induces chromosome breakage) or an aneugen (interferes with chromosome segregation).[7]

Experimental Protocol: In Vitro Micronucleus Assay (OECD 487)

- **Cell Culture:** Use a suitable mammalian cell line (e.g., CHO, V79, TK6, or human peripheral blood lymphocytes).[7][23]
- **Compound Exposure:** Treat the cells with at least three concentrations of the test compound, both with and without metabolic activation (S9).[7]
- **Cytokinesis Block:** Add cytochalasin B to the culture to block cytokinesis, resulting in binucleated cells that have completed one round of mitosis.
- **Harvesting and Staining:** Harvest the cells, fix them, and stain them with a DNA-specific dye (e.g., Giemsa or a fluorescent dye).
- **Scoring:** Score at least 2000 binucleated cells per concentration for the presence of micronuclei.
- **Data Analysis:** A positive result is characterized by a statistically significant, dose-dependent increase in the frequency of micronucleated cells.



[Click to download full resolution via product page](#)

Caption: A tiered approach to genotoxicity testing.

4.2.3. DNA Adduct Analysis

To gain mechanistic insight into the genotoxicity of a C-nitroso compound, it is often necessary to detect and quantify the formation of DNA adducts. This provides direct evidence of the compound's ability to covalently bind to DNA.

Methods for DNA Adduct Detection:

- ³²P-Postlabeling Assay: This highly sensitive method involves the enzymatic digestion of DNA, followed by the radiolabeling of DNA adducts with ³²P and their separation by thin-layer

chromatography or HPLC.[17][18][20][22][24] It can detect as little as one adduct per 10^9 – 10^{10} nucleotides.[18][24]

- Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This powerful analytical technique allows for the sensitive and specific detection and structural characterization of DNA adducts.[2][16][19]

Experimental Protocol: DNA Adduct Analysis by LC-MS/MS (General Workflow)

- Exposure and DNA Isolation: Expose cells or animals to the test compound and isolate DNA from the target tissue.
- DNA Hydrolysis: Enzymatically digest the DNA to individual nucleosides.
- Sample Cleanup: Purify the nucleoside digest to remove unmodified nucleosides and other interfering substances.
- LC-MS/MS Analysis: Separate the adducted nucleosides by liquid chromatography and detect them using tandem mass spectrometry.[2][16][19]
- Quantification: Use stable isotope-labeled internal standards for accurate quantification of the DNA adducts.[16]

Quantitative Toxicology and Regulatory Considerations

Acute Toxicity

Acute toxicity data, such as the median lethal dose (LD50), provides information on the short-term toxicity of a compound. While specific LD50 values for many C-nitroso compounds are not readily available due to their reactive nature, data for their precursors can be informative. For example, the oral LD50 of nitrobenzene in rats is in the range of 450-732 mg/kg body weight.[8]

Table 2: Acute Oral LD50 of Nitrobenzene in Rats

Species	Sex	LD50 (mg/kg)	Reference
Rat	Female	600	Smyth et al. (1969)[7]
Rat	Male/Female	450-732	ECHA (cited in GOV.UK, 2024)[8]

Regulatory Framework for Mutagenic Impurities

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of mutagenic impurities in pharmaceutical products.[21][23][24] These guidelines, such as the ICH M7(R2) guidance, provide a framework for the assessment and control of DNA reactive (mutagenic) impurities to limit potential carcinogenic risk.[24]

While these guidelines do not set specific limits for all C-nitroso compounds, they do establish the concept of a "cohort of concern" for classes of chemicals that are known to be highly potent mutagens, such as N-nitrosamines. C-nitroso compounds, due to their structural and mechanistic similarities, would likely be treated with a similar level of concern. The guidance recommends a Threshold of Toxicological Concern (TTC) for mutagenic impurities, with acceptable intake limits typically in the range of nanograms per day.[23] For nitrosamine impurities without sufficient carcinogenicity data, a structure-activity relationship (SAR) approach is often used to estimate their carcinogenic potency and set an acceptable intake (AI) limit.[21][23]

Conclusion

The toxicological profile of C-nitroso compounds is defined by their inherent chemical reactivity, which drives their interactions with critical cellular macromolecules. Their formation as metabolic intermediates of widely used industrial chemicals and pharmaceuticals underscores the importance of understanding their toxic potential. The primary concern is their genotoxicity, mediated by the formation of DNA adducts, which can lead to mutations and cancer. A comprehensive toxicological assessment, employing a battery of in vitro and in vivo assays, is crucial for characterizing the risks associated with these compounds. As our understanding of the mechanisms of toxicity and our analytical capabilities continue to advance, a proactive and

science-driven approach to the evaluation and control of C-nitroso compounds will be essential for protecting human health.

References

- Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Nitrobenzene. U.S. Department of Health and Human Services.
- U.S. Food and Drug Administration. (2023). M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.
- Gupta, R. C. (1994). ³²P-postlabelling analysis of bulky aromatic adducts.
- Nitrosamines Published Limits -reference. (2022, April 4). Nitrosamines Exchange.
- Phillips, D. H., & Arlt, V. M. (2009). ³²P-Postlabeling analysis of DNA adducts. *Methods in Molecular Biology* (Clifton, N.J.), 544, 327–340.
- Artixio. (n.d.). Global Regulations on Nitrosamines in Pharmaceuticals.
- European Chemicals Agency. (n.d.). 1-Chloro-2-nitrobenzene.
- Phillips, D. H., & Arlt, V. M. (2007). The ³²P-postlabeling assay for DNA adducts.
- U.S. Food and Drug Administration. (2023). Guidance for Industry | M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.
- U.S. Food and Drug Administration. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits.
- GOV.UK. (2024). Nitrobenzene: toxicological overview.
- Gorelick, N. J., Wogan, G. N., & Kensler, T. W. (1994). Detection of multiple polycyclic aromatic hydrocarbon-DNA adducts by a high-performance liquid chromatography-³²P-postlabeling method. *Carcinogenesis*, 15(7), 1367–1373.
- Regulatory Affairs Professionals Society (RAPS). (2023, August 7). FDA sets acceptable intake limits for nitrosamines in drugs.
- Phillips, D. H., & Arlt, V. M. (2020). ³²P-Postlabeling Analysis of DNA Adducts. *Methods in Molecular Biology* (Clifton, N.J.), 2088, 187–198.
- U.S. Environmental Protection Agency. (n.d.). Nitrobenzene.
- Shank, R. C. (1975). Toxicology of N-Nitroso Compounds. *Toxicology and Applied Pharmacology*, 31(3), 361–368.
- Stab, J., Von der Hude, W., & Madle, S. (2003). Identification of DNA Adducts Using HPLC/MS/MS Following in Vitro and in Vivo Experiments With Arylamines and Nitroarenes. *Chemical Research in Toxicology*, 16(10), 1251–1263.
- Neale, J. R., Smith, N. B., Pierce, W. M., & Hein, D. W. (2008). METHODS FOR AROMATIC AND HETEROCYCLIC AMINE CARCINOGEN-DNA ADDUCT ANALYSIS BY LIQUID CHROMATOGRAPHY-TANDEM MASS SPECTROMETRY.

- Gerdemann, A., et al. (2025). A simplified LC-MS-based method for sensitive analysis of DNA adducts utilizing accessible in vitro metabolism models. Archives of Toxicology.
- eScholarship.org. (n.d.). LC-MS/MS-Based Adductomic Approaches for Assessing DNA Damage.
- Vancik, H. (2014).
- National Center for Biotechnology Information. (n.d.). N-Nitrosamines: 15 Listings - 15th Report on Carcinogens.
- MED Institute. (2023, November 10). FDA's New Guidance on Nitrosamine and Nitrosamine-Drug Substance Related Impurities and Recommended Acceptable Intake Limits.
- Stiborová, M., et al. (2005). Cytochrome P450-mediated metabolism of N-(2-methoxyphenyl)-hydroxylamine, a human metabolite of the environmental pollutants and carcinogens o-anisidine and o-nitroanisole. Interdisciplinary Toxicology, 8(4), 145–150.
- ResearchGate. (n.d.). In vivo reactions of nitroso compounds.
- Dasari, S., Ganjaji, M. S., & Oruganti, L. (2017). Glutathione s-transferases detoxify endogenous and exogenous toxic agents-mini review. Journal of Dairy, Veterinary & Animal Research, 5(5).
- Dasari, S. (2017). Glutathione s-transferases detoxify endogenous and exogenous toxic agents-mini review. Journal of Dairy, Veterinary & Animal Research.
- ResearchGate. (n.d.).
- European Chemicals Agency. (2021, August 24). Clarification to degradation and mutagenicity testing under REACH.
- European Chemicals Agency. (n.d.).
- European Food Safety Authority. (2019). Genotoxicity assessment of chemical mixtures. EFSA Journal, 17(2), e05569.
- GOV.UK. (n.d.). Guidance on a strategy for genotoxicity testing of chemicals.
- Stiborová, M., et al. (2005). Cytochrome P450-mediated metabolism of N-(2-methoxyphenyl)-hydroxylamine, a human metabolite of the environmental pollutants and carcinogens o-anisidine and o-nitroanisole. PubMed.
- National Toxicology Program. (n.d.). TOX-23: o-,m-, and p- Nitrotoluenes (CASRNs 88-72-2, 99-08-1, 99-99-0).
- ResearchGate. (n.d.).
- Yueh, M. F., et al. (1997). High variability of nitrosamine metabolism among individuals: role of cytochromes P450 2A6 and 2E1 in the dealkylation of N-nitrosodimethylamine and N-nitrosodiethylamine in mice and humans. Cancer Research, 57(8), 1475–1481.
- Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Nitrobenzene.
- Gut, I., et al. (1996). Metabolism of Benzene in Human Liver Microsomes: Individual Variations in Relation to CYP2E1 Expression. Archives of Toxicology, 71(1-2), 71–78.

- Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. tetrazolelover.at.ua](http://1.tetrazolelover.at.ua) [tetrazolelover.at.ua]
- [2. escholarship.org](http://2.escholarship.org) [escholarship.org]
- [3. N-Nitrosamines: 15 Listings - 15th Report on Carcinogens - NCBI Bookshelf](#) [ncbi.nlm.nih.gov]
- [4. researchgate.net](http://4.researchgate.net) [researchgate.net]
- [5. HEALTH EFFECTS - Toxicological Profile for Nitrobenzene - NCBI Bookshelf](#) [ncbi.nlm.nih.gov]
- [6. gov.uk](http://6.gov.uk) [gov.uk]
- [7. epa.gov](http://7.epa.gov) [epa.gov]
- [8. researchgate.net](http://8.researchgate.net) [researchgate.net]
- [9. tonylutz.net](http://9.tonylutz.net) [tonylutz.net]
- [10. METHODS FOR AROMATIC AND HETEROCYCLIC AMINE CARCINOGEN-DNA ADDUCT ANALYSIS BY LIQUID CHROMATOGRAPHY-TANDEM MASS SPECTROMETRY - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [11. The 32P-postlabeling assay for DNA adducts - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [12. 32P-Postlabeling Analysis of DNA Adducts - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [13. A simplified LC–MS-based method for sensitive analysis of DNA adducts utilizing accessible in vitro metabolism models - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [14. 32P-postlabelling analysis of bulky aromatic adducts - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [15. fda.gov](http://15.fda.gov) [fda.gov]

- [16. Detection of multiple polycyclic aromatic hydrocarbon-DNA adducts by a high-performance liquid chromatography-32P-postlabeling method - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [17. FDA sets acceptable intake limits for nitrosamines in drugs | RAPS \[raps.org\]](#)
- [18. 32P-postlabeling analysis of DNA adducts - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. Identification of DNA adducts using HPLC/MS/MS following in vitro and in vivo experiments with arylamines and nitroarenes - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. A simplified LC-MS-based method for sensitive analysis of DNA adducts utilizing accessible in vitro metabolism models - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [21. medinstitute.com \[medinstitute.com\]](#)
- [22. Nitrosamines Published Limits -reference - Limits of Nitrosamines - Nitrosamines Exchange \[nitrosamines.usp.org\]](#)
- [23. artixio.com \[artixio.com\]](#)
- [24. atsdr.cdc.gov \[atsdr.cdc.gov\]](#)
- To cite this document: BenchChem. [The Toxicological Profile of C-Nitroso Compounds: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b043216/docs#the-toxicological-profile-of-c-nitroso-compounds-an-in-depth-technical-guide\]](https://www.benchchem.com/product/b043216/docs#the-toxicological-profile-of-c-nitroso-compounds-an-in-depth-technical-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)